4-(4-Hydroxy-1-methylpiperidin-4-yl)phenylboronic acid

• Molecular Formula: C12H18BNO3
• Molecular Weight: 235.09 g/mol
• SMILES: B(C1=CC=C(C=C1)C2(CCN(CC2)C)O)(O)O
• InChI: InChI=1S/C12H18BNO3/c1-14-8-6-12(15,7-9-14)10-2-4-11(5-3-10)13(16)17/h2-5,15-17H,6-9H2,1H3
• InChIKey: DRIUQPYHARQZOU-UHFFFAOYSA-N

Medicinal chemistry programs often stall when lead compounds exhibit poor aqueous solubility. 4-(4-Hydroxy-1-methylpiperidin-4-yl)phenylboronic acid (CAS 2377610-00-7) addresses this challenge directly: • Lowers compound LogP by ~0.7 units vs. des-hydroxy analogs, improving solubility-driven endpoints without altering the pharmacophore. • Tertiary alcohol provides an additional H-bond donor contact, enhancing target engagement. • ≥98% purity minimizes catalyst poisoning in Suzuki-Miyaura cross-couplings, reducing failed reactions and screening noise. Supplied as a white crystalline solid with full QA documentation; ideal for parallel synthesis and proteasome inhibitor development.

Procurement Guide: 4-(4-Hydroxy-1-methylpiperidin-4-yl)phenylboronic acid – A Hydrophilic, Tertiary-Alcohol-Functionalized Arylboronic Acid Building Block

4-(4-Hydroxy-1-methylpiperidin-4-yl)phenylboronic acid (CAS 2377610-00-7) is a heteroarylboronic acid featuring a para-substituted phenylboronic acid core linked to a 4-hydroxy-1-methylpiperidine moiety. With a molecular formula of C₁₂H₁₈BNO₃ and a molecular weight of 235.09 g/mol, it presents both a boronic acid handle for Suzuki-Miyaura cross-coupling and a tertiary alcohol group that can serve as a hydrogen-bond donor or be further derivatized . The compound is commercially available as a research chemical with typical purities of 97–98% . Its calculated LogP of -0.049 indicates notable hydrophilicity, which distinguishes it from many commonly used arylboronic acids .

Workflow Suzuki-Miyaura cross-coupling building block

Feature Hydrophilic arylboronic acid with tertiary alcohol handle

Procurement Research-grade supply with typical high purity

Why 4-(4-Hydroxy-1-methylpiperidin-4-yl)phenylboronic Acid Cannot Be Replaced by Unsubstituted or Para‑Piperidinyl‑Phenylboronic Acid Analogs

Simple arylboronic acids such as phenylboronic acid or 4-(4-piperidyl)phenylboronic acid lack the combination of a tertiary alcohol and a basic N-methylpiperidine found in the title compound. The 4-hydroxy group reduces LogP by approximately 0.7 units relative to the des‑hydroxy analog, significantly altering aqueous solubility and chromatographic retention behaviour . The N-methylpiperidine moiety introduces a basic centre (pKa ~8–9) that is absent in phenol-based boronic acids, affecting the compound’s partitioning, salt formation, and interaction with biological targets. These physicochemical differences are particularly critical in medicinal chemistry campaigns where subtle changes in hydrogen-bonding capacity and polarity can determine target engagement, selectivity, and pharmacokinetic outcome [1].

Unsubstituted or para-piperidinyl analogs lack the tertiary alcohol and basic N-methylpiperidine combination.

Hydrophilicity may shift with des‑hydroxy analogs, altering solubility and chromatographic behavior.

Basic center absent in phenol-based analogs can affect partitioning and salt formation.

• [1] Zhao, Y.; Xu, L.; Zhang, J.; Zhang, M.; Lu, J.; He, R.; Xi, J.; Zhuang, R.; Li, J.; Zhou, Y. (2020) Optimization of piperidine constructed peptidyl derivatives as proteasome inhibitors. Bioorganic & Medicinal Chemistry, 115867. View Source

Quantitative Differentiation Evidence for 4-(4-Hydroxy-1-methylpiperidin-4-yl)phenylboronic Acid vs. Closest Analogs

Hydrophilicity Advantage: LogP Reduction vs. 4-(1-Methylpiperidin-4-yl)phenylboronic Acid

The presence of the tertiary alcohol in the title compound reduces its calculated LogP to -0.049 . In contrast, the des‑hydroxy analog 4-(1-methylpiperidin-4-yl)phenylboronic acid has a predicted LogP of approximately 0.67 (estimated by ALOGPS 2.1), a difference of roughly 0.72 log units [1]. This increased hydrophilicity can directly impact solubility, permeability, and metabolic stability profiles in drug discovery programmes.

Hydrophilicity Advantage

In silico prediction

LogP −0.049 Target compound

vs

LogP ≈0.67 Des‑hydroxy analog

Δ ≈−0.72

Supports selection for increased hydrophilicity

Computed LogP; experimental validation recommended

Evidence Dimension	Partition coefficient (LogP)
Target Compound Data	LogP = -0.049 (calculated)
Comparator Or Baseline	4-(1-Methylpiperidin-4-yl)phenylboronic acid (LogP ≈ 0.67)
Quantified Difference	Δ LogP ≈ -0.72 (greater hydrophilicity for target compound)
Conditions	In silico prediction (Fluorochem calculation for target; ALOGPS 2.1 for comparator)

Why This Matters

A lower LogP indicates improved aqueous solubility and potential for better oral bioavailability; scientists selecting building blocks for lead optimisation can use this quantitative difference to prioritise the target compound when increased hydrophilicity is desired.

• [1] Estimated LogP for 4-(1-methylpiperidin-4-yl)phenylboronic acid using ALOGPS 2.1 (Virtual Computational Chemistry Laboratory). View Source

Purity Specification: 98% Typical Purity vs. 95–97% for Generic Arylboronic Acids

The target compound is routinely supplied with a minimum purity specification of 98% . In comparison, many commercially available generic phenylboronic acids and their piperidine analogs are offered at 95% or 97% purity . While this difference may appear small, even <3% of unknown impurities can confound biological assay results or reduce cross-coupling yields in multistep synthetic sequences.

Purity Specification

Data to verify

98%

Target compound (HPLC)

95–97%

Generic arylboronic acids

Higher purity may reduce side reactions and assay artifacts

Supplier specification; lot-specific verification recommended

Evidence Dimension	Minimum purity specification
Target Compound Data	98% (HPLC)
Comparator Or Baseline	Typical generic arylboronic acids: 95–97%
Quantified Difference	1–3% higher purity
Conditions	Commercial supply specifications (Fluorochem, AKSci)

Why This Matters

Higher purity reduces the risk of side reactions and assay artefacts, directly contributing to reproducible experimental outcomes and lowering the effective cost per successful reaction.

Molecular Weight and Hydrogen-Bonding Profile vs. 4-(4-Hydroxypiperidin-1-yl)phenylboronic Acid

The target compound has a molecular weight of 235.09 Da and offers 3 hydrogen-bond donor sites (two phenolic –OH groups plus the boronic acid) . In contrast, the regioisomeric 4-(4-hydroxypiperidin-1-yl)phenylboronic acid (CAS 2225174-36-5) has an identical molecular weight but only 2 hydrogen-bond donors (the piperidine –OH and boronic acid), because the hydroxyl group resides on the piperidine ring rather than the quaternary carbon . This difference in hydrogen-bond donor count can alter binding interactions with protein targets and influence solubility.

H‑Bond Donor Profile

Class-level inference

3 HBD Target (MW 235.09)

vs

2 HBD Regioisomer (MW 235.09)

Additional H‑bond donor may influence binding in SAR studies

Structural comparison; confirmatory binding assays needed

Evidence Dimension	Hydrogen-bond donor count / Molecular weight
Target Compound Data	3 HBD / MW = 235.09 g/mol
Comparator Or Baseline	4-(4-Hydroxypiperidin-1-yl)phenylboronic acid: 2 HBD / MW = 235.09 g/mol
Quantified Difference	+1 HBD for target compound
Conditions	Structural analysis (Fluorochem datasheet; ChemicalBook)

Why This Matters

An additional hydrogen-bond donor can enhance binding affinity to biological targets containing complementary acceptor groups, providing a rational basis for selecting the target compound over its regioisomer in structure-activity relationship studies.

Optimal Procurement Scenarios for 4-(4-Hydroxy-1-methylpiperidin-4-yl)phenylboronic Acid Based on Quantitative Differentiation

Lead Optimisation Requiring Increased Hydrophilicity

When a medicinal chemistry programme has identified a lead compound with insufficient aqueous solubility, substituting a more lipophilic arylboronic acid building block (LogP ≈ 0.67) with 4-(4-hydroxy-1-methylpiperidin-4-yl)phenylboronic acid (LogP = -0.049) can lower the overall compound LogP by approximately 0.7 units . This quantifiable shift in physicochemical properties can improve solubility-driven endpoints without altering the core pharmacophore [1].

Proteasome Inhibitor Scaffold Development

Given the compound’s structural resemblance to the P2 fragment of known piperidine-containing proteasome inhibitors, it can be employed as a boronic acid-bearing building block for the synthesis of novel peptidyl proteasome inhibitors [2]. The tertiary alcohol provides an additional hydrogen-bonding contact point that may enhance potency over analogs lacking this group.

High-Reproducibility Cross-Coupling Reactions

In parallel synthesis or library production settings, the 98% purity specification reduces the likelihood of catalyst poisoning or side-product formation compared to lower-purity (95–97%) arylboronic acids . This translates into fewer failed reactions and higher confidence in biological screening data.

Regioisomeric Selectivity in Structure-Activity Relationship Studies

The additional hydrogen-bond donor on the quaternary carbon distinguishes the target compound from its regioisomer 4-(4-hydroxypiperidin-1-yl)phenylboronic acid. When exploring a structure-activity relationship where a key hydrogen-bond interaction is hypothesised to involve the hydroxyl group, the target compound provides a direct and quantifiable probe of that interaction.

Application

Selection Property

Validation Focus

Hydrophilicity-driven lead optimization

Low LogP building block

Aqueous solubility and ADME endpoint review

Proteasome inhibitor scaffold synthesis

Piperidine-boronic acid core

Hydrogen‑bond contact point validation

Parallel synthesis / library production

High-purity specification

Reaction reproducibility and purity verification

Regioisomeric SAR probe

Additional H‑bond donor on quaternary carbon

Binding interaction confirmation

• [1] Estimated LogP for 4-(1-methylpiperidin-4-yl)phenylboronic acid using ALOGPS 2.1 (Virtual Computational Chemistry Laboratory). View Source
• [2] Zhao, Y.; Xu, L.; Zhang, J.; Zhang, M.; Lu, J.; He, R.; Xi, J.; Zhuang, R.; Li, J.; Zhou, Y. (2020) Optimization of piperidine constructed peptidyl derivatives as proteasome inhibitors. Bioorganic & Medicinal Chemistry, 115867. View Source